2-(2,4-dichlorophenoxy)-N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)acetamide
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Overview
Description
2-(2,4-dichlorophenoxy)-N-(8-methyl-8-azabicyclo[321]oct-3-yl)acetamide is a complex organic compound that features a dichlorophenoxy group and an azabicyclo octane structure
Preparation Methods
The synthesis of 2-(2,4-dichlorophenoxy)-N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)acetamide typically involves multiple steps, starting with the preparation of the 8-azabicyclo[3.2.1]octane scaffold. This scaffold can be synthesized through enantioselective construction methods, which ensure the correct stereochemistry of the final product . The dichlorophenoxy group is then introduced through a series of substitution reactions, often involving reagents such as dichlorophenol and acetic anhydride under controlled conditions .
Chemical Reactions Analysis
2-(2,4-dichlorophenoxy)-N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)acetamide undergoes various chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate, leading to the formation of carboxylic acid derivatives.
Reduction: Reduction reactions, often using hydrogenation catalysts, can convert the compound into its corresponding amine derivatives.
Substitution: Nucleophilic substitution reactions can occur at the dichlorophenoxy group, leading to the formation of various substituted derivatives.
Scientific Research Applications
This compound has a wide range of applications in scientific research:
Chemistry: It serves as a key intermediate in the synthesis of more complex organic molecules.
Biology: The compound’s unique structure makes it a valuable tool in studying biological pathways and interactions.
Mechanism of Action
The mechanism of action of 2-(2,4-dichlorophenoxy)-N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The dichlorophenoxy group can interact with hydrophobic pockets in proteins, while the azabicyclo octane structure can mimic natural ligands, leading to modulation of biological activity.
Comparison with Similar Compounds
Similar compounds include atropine and hyoscyamine, which also feature the azabicyclo[3.2.1]octane structure. 2-(2,4-dichlorophenoxy)-N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)acetamide is unique due to the presence of the dichlorophenoxy group, which imparts distinct chemical properties and biological activities.
Properties
Molecular Formula |
C16H20Cl2N2O2 |
---|---|
Molecular Weight |
343.2 g/mol |
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)acetamide |
InChI |
InChI=1S/C16H20Cl2N2O2/c1-20-12-3-4-13(20)8-11(7-12)19-16(21)9-22-15-5-2-10(17)6-14(15)18/h2,5-6,11-13H,3-4,7-9H2,1H3,(H,19,21) |
InChI Key |
CNHHVAAZAAYORM-UHFFFAOYSA-N |
Canonical SMILES |
CN1C2CCC1CC(C2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl |
Origin of Product |
United States |
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